N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• IUPAC Name: N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H19N3O5S2/c1-3-5-23-19(26)18-13(4-6-29-18)22-20(23)30-9-17(25)21-14-8-16-15(27-10-28-16)7-12(14)11(2)24/h4,6-8H,3,5,9-10H2,1-2H3,(H,21,25)
• InChI Key: OCGLRIHGHZVSLS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC4=C(C=C3C(=O)C)OCO4
• Molecular Formula: C20H19N3O5S2
• Molecular Weight: 445.5 g/mol

Description

N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C20H19N3O5S2 and its molecular weight is 445.51. The purity is usually 95%.
BenchChem offers high-quality N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-acetyl-2H-1,3-benzodioxol-5-yl)-2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Characterization and Synthesis

Several studies have focused on the crystal structures of compounds with similar scaffolds, revealing insights into their conformational preferences and intramolecular interactions. For example, research on 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides demonstrated the folded conformation of these molecules, highlighting intramolecular hydrogen bonding stabilizing their structure (Subasri et al., 2016). Similar structural analyses provide a foundation for understanding the conformational dynamics and reactivity of related compounds, including the one of interest.

Biological Activity

Research into the synthesis and evaluation of compounds with thieno[2,3-d]pyrimidine and related scaffolds has shown promising biological activities. Studies have synthesized classical and nonclassical antifolates targeting enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase (TS), key players in the folate pathway, which is crucial for DNA synthesis and repair. These compounds have shown potential as antitumor agents due to their enzyme inhibitory properties (Gangjee et al., 2007). Such research underlines the interest in developing novel therapeutics based on modifications of the thieno[2,3-d]pyrimidine core to target specific biological pathways.

Chemical Synthesis and Modifications

The chemical synthesis of related compounds involves strategic modifications to enhance biological activity or improve stability. For example, the study on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors explored various heterocycles to improve metabolic stability, demonstrating the importance of structural modifications in the development of therapeutically relevant molecules (Stec et al., 2011).